[(1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methyl](ethyl)amine

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: N-[(1-cyclopentyl-3-methylpyrazol-4-yl)methyl]ethanamine
• InChI: InChI=1S/C12H21N3/c1-3-13-8-11-9-15(14-10(11)2)12-6-4-5-7-12/h9,12-13H,3-8H2,1-2H3
• InChI Key: MFGKOCUEEBWDQJ-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CN(N=C1C)C2CCCC2

Description

(1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methylamine is a synthetic organic compound that belongs to the class of pyrazoles. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity . This compound features a cyclopentyl group, a methyl group, and an ethylamine moiety attached to a pyrazole ring, making it a compound of interest for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methylamine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the cyclocondensation of hydrazine with a 1,3-diketone or an α,β-unsaturated carbonyl compound.

Introduction of the Cyclopentyl Group: The cyclopentyl group can be introduced via a Friedel-Crafts alkylation reaction using cyclopentyl chloride and an appropriate Lewis acid catalyst.

Methylation: The methyl group can be added through a methylation reaction using methyl iodide and a base such as potassium carbonate.

Attachment of the Ethylamine Moiety: The final step involves the nucleophilic substitution of the pyrazole ring with ethylamine under basic conditions.

Industrial Production Methods

Industrial production of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methylamine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the compound .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions can target the pyrazole ring or the cyclopentyl group, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the ethylamine moiety, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as alkyl halides and amines can be used under basic conditions.

Major Products

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of reduced derivatives.

Substitution: Formation of substituted derivatives.

Scientific Research Applications

(1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methylamine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of (1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in various biological processes.

Pathways: It may modulate signaling pathways related to inflammation, microbial growth, and cell proliferation.

Comparison with Similar Compounds

(1-cyclopentyl-3-methyl-1H-pyrazol-4-yl)methylamine can be compared with other similar compounds such as:

1-methyl-1H-pyrazole: Lacks the cyclopentyl and ethylamine groups, making it less complex.

3-cyclopentyl-1H-pyrazole: Lacks the methyl and ethylamine groups, resulting in different reactivity and applications.

1-ethyl-1H-pyrazole: Lacks the cyclopentyl and methyl groups, leading to different chemical properties.